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Compound of Interest

Compound Name: 3-Mercapto-3-methylbutan-1-ol-d6

Cat. No.: B12410965

An In-depth Technical Guide to 3-Mercapto-3-
methylbutan-1-ol-d6

This technical guide provides a comprehensive overview of the chemical structure, properties,
and applications of 3-Mercapto-3-methylbutan-1-ol-d6, a deuterated analogue of a significant
sulfur-containing volatile compound. This document is intended for researchers, scientists, and
professionals in drug development and analytical chemistry who utilize stable isotope-labeled
compounds as internal standards for quantitative analyses.

Chemical Structure and Identification

3-Mercapto-3-methylbutan-1-ol-d6 is the deuterium-labeled form of 3-Mercapto-3-
methylbutan-1-ol (3MMBOH), where six hydrogen atoms on the two methyl groups attached to
the tertiary carbon have been replaced with deuterium. This isotopic substitution provides a
distinct mass difference, making it an ideal internal standard for mass spectrometry-based
guantification of the parent compound.
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Chemical Structure of 3-Mercapto-3-methylbutan-1-ol-d6
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Caption: Chemical structure of 3-Mercapto-3-methylbutan-1-ol-d6.

Table 1: Compound Identification
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Identifier

Value

Chemical Name

3-Mercapto-3-methylbutan-1-ol-d6

Synonyms

3-Methyl-3-sulfanylbutan-1-ol-d6, 3-Sulfanyl-3-
methylbutan-1-ol-d6

CAS Number

162404-35-5[1][2][3]

Molecular Formula

CsHesDsOS[1][2][3]

Molecular Weight

126.25 g/mol [1][2][3]

Parent Compound

3-Mercapto-3-methylbutan-1-ol (CAS: 34300-
94-2)[A][5][6][7]

Physicochemical Properties

The physical and chemical properties of 3-Mercapto-3-methylbutan-1-ol-d6 are primarily
inferred from its non-deuterated analogue. The isotopic labeling has a negligible effect on most

bulk physical properties but is critical for its mass spectrometric detection.

Table 2: Physical and Chemical Properties

Property

Value (for non-deuterated analogue
unless specified)

Appearance

Yellow Oil (for d6)[2][3]

Molecular Weight (non-deuterated)

120.21 g/mol [4][5][6]

Density

0.985 g/mL at 20 °C[5][8][9]

Boiling Point

190 °C[8]

Refractive Index

n20/D 1.480[5][8]

Storage Temperature

2-8°C[2][5]

Solubility

Soluble in water.[10]

Odor

Meaty, savory, catty.[5][11]
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Synthesis

The synthesis of 3-Mercapto-3-methylbutan-1-ol-d6 typically follows the synthetic route of the
non-deuterated compound, with the introduction of deuterium at a key step.[11] A common
method involves the use of deuterated acetone (acetone-d6) as a starting material.[11]

The general synthetic pathway for the non-deuterated compound starts with ethyl acetate,
which is activated and coupled with acetone to form ethyl 3-hydroxy-3-methylbutyrate.[11][12]
This intermediate is then brominated, treated with thiourea, and hydrolyzed to create the
mercapto group.[11][12] Finally, a reduction step yields 3-Mercapto-3-methylbutan-1-ol.[11][12]
To produce the d6 analogue, acetone-d6 is used in the initial coupling step, thereby
incorporating the six deuterium atoms into the final molecule.[11]
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General Synthesis Workflow
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Quantitative Analysis Workflow using d6-Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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